5,5-bis(1H-indol-3-yl)pentanoic acid
Overview
Description
5,5-bis(1H-indol-3-yl)pentanoic acid, also known as BIPA, is a unique and versatile compound that has been used for a variety of scientific research applications. BIPA is an organic compound that is composed of an indole ring, a pentanoic acid, and two hydrogen atoms. It is a white, crystalline solid that is soluble in both water and organic solvents. BIPA has been used in a variety of scientific research applications, including drug discovery, medicinal chemistry, and biochemical research.
Mechanism of Action
5,5-bis(1H-indol-3-yl)pentanoic acid acts as an agonist of the serotonin 5-HT1A receptor. When this compound binds to the serotonin 5-HT1A receptor, it activates the receptor, leading to the downstream activation of various biochemical pathways. These biochemical pathways can be used to study the mechanisms of action of various drugs and therapeutic agents.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to reduce anxiety and depression-like behaviors. In cell culture studies, this compound has been shown to inhibit the growth of cancer cells. In addition, this compound has been shown to modulate the activity of various enzymes and proteins, including serotonin 5-HT1A receptors and cyclooxygenase-2.
Advantages and Limitations for Lab Experiments
5,5-bis(1H-indol-3-yl)pentanoic acid has several advantages for laboratory experiments. This compound is a relatively stable compound that is soluble in both water and organic solvents. In addition, this compound is a relatively inexpensive compound that is widely available. However, this compound has several limitations for laboratory experiments. This compound is a relatively weak agonist of the serotonin 5-HT1A receptor, and it has a relatively short half-life in the body.
Future Directions
The future directions for 5,5-bis(1H-indol-3-yl)pentanoic acid include further research into its mechanism of action and its effects on various biochemical pathways. In addition, this compound could be used to develop novel drugs and therapeutic agents, as well as to study the structure-activity relationships of existing drugs. This compound could also be used to study the biochemical pathways of various biological systems, such as the serotonin 5-HT1A receptor. Finally, this compound could be used to study the effects of various drugs and therapeutic agents on the body.
Synthesis Methods
5,5-bis(1H-indol-3-yl)pentanoic acid can be synthesized using a variety of methods, including condensation reactions, nucleophilic substitution reactions, and reductive amination reactions. In condensation reactions, this compound is formed by the reaction of an indole ring and an acid chloride. Nucleophilic substitution reactions involve the reaction of an indole ring with a nucleophile, such as an alcohol or amine. Reductive amination reactions involve the reaction of an indole ring with an aldehyde or ketone. All of these methods can be used to synthesize this compound in a laboratory setting.
Scientific Research Applications
5,5-bis(1H-indol-3-yl)pentanoic acid has been used in a variety of scientific research applications, including drug discovery, medicinal chemistry, and biochemical research. In drug discovery, this compound has been used to study the structure-activity relationships of novel drugs. In medicinal chemistry, this compound has been used to study the structure-activity relationships of existing drugs. In biochemical research, this compound has been used to study the biochemical pathways of various biological systems.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5,5-bis(1H-indol-3-yl)pentanoic acid involves the condensation of two molecules of indole-3-carboxaldehyde followed by a Grignard reaction with pentanoyl chloride. The resulting intermediate is then hydrolyzed to yield the final product.", "Starting Materials": [ "Indole-3-carboxaldehyde", "Pentanoyl chloride", "Mg", "Diethyl ether", "Hydrochloric acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Condensation of two molecules of indole-3-carboxaldehyde in the presence of a base such as sodium hydroxide to form 5,5-bis(1H-indol-3-yl)pent-2-ene-1,5-dial.", "Step 2: Preparation of Grignard reagent by reacting magnesium with pentanoyl chloride in diethyl ether.", "Step 3: Addition of the Grignard reagent to the intermediate from step 1 to form the corresponding alcohol.", "Step 4: Hydrolysis of the alcohol with hydrochloric acid to yield the carboxylic acid product, 5,5-bis(1H-indol-3-yl)pentanoic acid." ] } | |
| 916917-57-2 | |
Molecular Formula |
C21H20N2O2 |
Molecular Weight |
332.4 |
Purity |
95 |
Origin of Product |
United States |
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